Cas no 459210-98-1 (3-(propylsulfanyl)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine)

• Product Name: 3-(propylsulfanyl)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine
• CAS No: 459210-98-1
• MF: C₆H₉F₃N₄S
• MW: 226.222669363022
• MDL: MFCD06739347
• CID: 3059884
• PubChem ID: 7174096
• Update Time: 2025-06-25

3-(propylsulfanyl)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(propylsulfanyl)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine
• AKOS000313064
• 459210-98-1
• EN300-230393
• STK350466
• 3-propylsulfanyl-5-(trifluoromethyl)-1,2,4-triazol-4-amine
• 3-(Propylthio)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine
• BBL040437
• 3-(PROPYLSULFANYL)-5-(TRIFLUOROMETHYL)-1,2,4-TRIAZOL-4-AMINE
• 3-Propylsulfanyl-5-trifluoromethyl-[1,2,4]triazol-4-ylamine
• CS-0298076

• MDL： MFCD06739347
• Inchi： 1S/C6H9F3N4S/c1-2-3-14-5-12-11-4(13(5)10)6(7,8)9/h2-3,10H2,1H3
• InChI Key： DHMVOTSGCUIXCU-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C(F)(F)F)N1N)CCC

Computed Properties

• Exact Mass: 226.05000196Da
• Monoisotopic Mass: 226.05000196Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

3-(propylsulfanyl)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(propylsulfanyl)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine

3-(Propylsulfanyl)-5-(Trifluoromethyl)-4H-1,2,4-Triazol-4-Amine: A Comprehensive Overview

The compound with CAS No. 459210-98-1, known as 3-(propylsulfanyl)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a triazole ring with a trifluoromethyl group and a propylsulfanyl substituent. These structural features contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of triazole derivatives in drug discovery and material science. The presence of the trifluoromethyl group in this compound is particularly intriguing due to its electron-withdrawing nature, which can significantly influence the molecule's electronic properties. This makes it a valuable candidate for exploring new chemical reactions and potential biological activities.

The synthesis of 3-(propylsulfanyl)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine involves a multi-step process that typically begins with the preparation of the triazole core. Researchers have employed various methodologies, including the Huisgen cycloaddition reaction and other click chemistry approaches, to construct this complex structure efficiently. The introduction of the propylsulfanyl group and the trifluoromethyl group requires precise control over reaction conditions to ensure high yields and purity.

One of the most promising aspects of this compound is its potential application in pharmaceutical research. The triazole ring is known for its ability to act as a bioisostere, which can enhance drug-like properties such as solubility and bioavailability. Additionally, the presence of the trifluoromethyl group can modulate the molecule's pharmacokinetic profile, making it an attractive candidate for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 3-(propylsulfanyl)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine with greater accuracy. Molecular docking studies have revealed that this compound has potential binding affinity for various therapeutic targets, including enzymes involved in inflammation and neurodegenerative diseases.

In terms of material science, the unique electronic properties of this compound make it a potential candidate for applications in organic electronics. The combination of the triazole ring and the trifluoromethyl group could lead to novel materials with improved conductivity and stability.

Despite its promising properties, further research is needed to fully understand the behavior of 3-(propylsulfanyl)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine in different chemical environments. Ongoing studies are focusing on optimizing its synthesis process and exploring its potential applications in more depth.

In conclusion, CAS No. 459210-98-1 represents a significant advancement in organic chemistry due to its unique structure and diverse applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a crucial role in both academic and industrial settings.